Cas no 915976-31-7 (1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate)

1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate is a chiral piperidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its stereospecific (2S) configuration ensures high enantioselectivity, making it valuable for the preparation of biologically active compounds. The tert-butyl and methyl ester protecting groups enhance stability and facilitate selective deprotection, enabling controlled functionalization. The 5-oxo (ketone) moiety offers a reactive site for further derivatization, supporting diverse synthetic applications. This compound is particularly useful in the synthesis of peptidomimetics and heterocyclic scaffolds, where its well-defined structure and reactivity contribute to efficient and reproducible results. Its high purity and consistent performance make it a reliable choice for advanced chemical synthesis.

1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate structure

915976-31-7 structure

Product Name:1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate

CAS No:915976-31-7

MF:C₁₂H₁₉NO₅

MW:257.282963991165

MDL:MFCD15071864

CID:1026197

PubChem ID:56605017

Update Time:2025-11-06

1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-1-tert-Butyl 2-methyl 5-oxopiperidine-1,2-dicarboxylate
- (S)-N-Boc-5-oxo-piperidine-2-carboxylic acid methyl ester
- 1-O-tert-butyl 2-O-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
- 1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
- UCRLFGKYCFXSEA-VIFPVBQESA-N
- SCHEMBL10058225
- (S)-1-Boc 2-methyl 5-oxopiperidine-2-carboxylate
- PS-21007
- 915976-31-7
- P11771
- A903305
- (S)-1-tert-Butyl2-methyl5-oxopiperidine-1,2-dicarboxylate
- DTXSID50717898
- (S) - 1 - tert - Butyl 2 - Methyl 5 - oxopiperidine - 1,2 - dicarboxylate
- 1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate
- MDL： MFCD15071864
- Inchi： 1S/C12H19NO5/c1-12(2,3)18-11(16)13-7-8(14)5-6-9(13)10(15)17-4/h9H,5-7H2,1-4H3/t9-/m0/s1
- InChI Key： UCRLFGKYCFXSEA-VIFPVBQESA-N
- SMILES： O(C(N1CC(CC[C@H]1C(=O)OC)=O)=O)C(C)(C)C

Computed Properties

Exact Mass: 257.12632271g/mol
Monoisotopic Mass: 257.12632271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 72.9Å²

1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate Pricemore >>

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Chemenu	CM180208-1g	1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate	915976-31-7	95%	1g	$729	2021-08-05
Chemenu	CM180208-1g	1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate	915976-31-7	95%	1g	$1024	2023-01-09
Chemenu	CM180208-100mg	1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate	915976-31-7	95%	100mg	$352	2024-07-20
Chemenu	CM180208-250mg	1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate	915976-31-7	95%	250mg	$562	2024-07-20
Chemenu	CM180208-500mg	1-tert-Butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate	915976-31-7	95%	500mg	$683	2023-01-09
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eNovation Chemicals LLC	Y1102320-100mg	1-tert-butyl 2-methyl (2S)-5-oxopiperidine-1,2-dicarboxylate	915976-31-7	97%	100mg	$265	2024-07-21
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